Cas no 1292296-11-7 ((3R,8S,9S,12R)-Atazanavir)

• Product Name: (3R,8S,9S,12R)-Atazanavir
• CAS No: 1292296-11-7
• MF: C₃₈H₅₂N₆O₇
• MW: 704.855489730835
• CID: 1065461
• PubChem ID: 71313511
• Update Time: 2025-10-29

(3R,8S,9S,12R)-Atazanavir Chemical and Physical Properties

Names and Identifiers

• (3R,8S,9S,12R)-Atazanavir
• 2,5,6,10,13-Pentaazatetradecanedioic acid, 3,12-bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-[[4-(2-pyridinyl)phenyl]methyl]-, 1,14-dimethyl ester, (3R,8S,9S,12R)-
• (3R,8S,9S,12R)-Atazanavir; 2,5,6,10,13-Pentaazatetradecanedioic acid, 3,12-bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-[[4-(2-pyridinyl)phenyl]methyl]-, 1,14-dimethyl ester, (3R,8S,9S,12R)-; 1,14-Dimethyl (3R,8S,9S,12R)-3,12-bis(1,1-dimethylethyl)-8-hydroxy-4,11-
• 1292296-11-7
• 1,14-Dimethyl (3R,8S,9S,12R)-3,12-bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-[[4-(2-pyridinyl)phenyl]methyl]-2,5,6,10,13-pentaazatetradecanedioate
• methyl N-[(2R)-1-[2-[(2S,3S)-2-hydroxy-3-[[(2R)-2-(methoxycarbonylamino)-3,3-dimethylbutanoyl]amino]-4-phenylbutyl]-2-[(4-pyridin-2-ylphenyl)methyl]hydrazinyl]-3,3-dimethyl-1-oxobutan-2-yl]carbamate
• Methyl [(5R,10S,11S,14R)-11-benzyl-5-tert-butyl-10-hydroxy-15,15-dimethyl-3,6,13-trioxo-8-[[4-(pyridin-2-yl)phenyl]methyl]-2-oxa-4,7,8,12-tetraazahexadecan-14-yl]carbamate
• Methyl ((5R,10S,11S,14R)-11-benzyl-5-(tert-butyl)-10-hydroxy-15,15-dimethyl-3,6,13-trioxo-8-(4-(pyridin-2-yl)benzyl)-2-oxa-4,7,8,12-tetraazahexadecan-14-yl)carbamate
• XHD5BF5VH3
• Atazanavir R,S,S,R-Diastereomer

• Inchi： 1S/C38H52N6O7/c1-37(2,3)31(41-35(48)50-7)33(46)40-29(22-25-14-10-9-11-15-25)30(45)24-44(43-34(47)32(38(4,5)6)42-36(49)51-8)23-26-17-19-27(20-18-26)28-16-12-13-21-39-28/h9-21,29-32,45H,22-24H2,1-8H3,(H,40,46)(H,41,48)(H,42,49)(H,43,47)/t29-,30-,31-,32-/m0/s1
• InChI Key： AXRYRYVKAWYZBR-YDPTYEFTSA-N
• SMILES： O[C@@H](CN(CC1C=CC(C2C=CC=CN=2)=CC=1)NC([C@@H](C(C)(C)C)NC(=O)OC)=O)[C@H](CC1C=CC=CC=1)NC([C@@H](C(C)(C)C)NC(=O)OC)=O

Computed Properties

• Exact Mass: 704.39000
• Monoisotopic Mass: 704.38974802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 51
• Rotatable Bond Count: 18
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 171Ų

Experimental Properties

• PSA: 171.22000
• LogP: 5.77520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R,8S,9S,12R)-Atazanavir

Exploring (3R,8S,9S,12R)-Atazanavir (CAS No. 1292296-11-7): A Comprehensive Overview

(3R,8S,9S,12R)-Atazanavir is a significant compound in the field of pharmaceutical chemistry, particularly known for its role as a protease inhibitor. With the CAS number 1292296-11-7, this compound has garnered attention for its therapeutic potential and unique chemical properties. In this article, we delve into the molecular structure, applications, and current research trends surrounding (3R,8S,9S,12R)-Atazanavir, providing a detailed and SEO-optimized overview for professionals and researchers.

The molecular structure of (3R,8S,9S,12R)-Atazanavir is characterized by its stereochemistry, which plays a crucial role in its biological activity. The compound is often discussed in the context of HIV treatment, as it is a key component in antiretroviral therapy. Researchers and healthcare providers frequently search for information on Atazanavir sulfate, its bioavailability, and its mechanism of action, making this a highly relevant topic in modern medicine.

One of the most searched questions related to (3R,8S,9S,12R)-Atazanavir is its synthesis process. The compound is synthesized through a series of stereoselective reactions, ensuring the correct configuration of its chiral centers. This precision is critical for its efficacy as a protease inhibitor. Additionally, the pharmacokinetics of Atazanavir is a hot topic, with studies focusing on its absorption, distribution, metabolism, and excretion (ADME) properties.

In the pharmaceutical industry, (3R,8S,9S,12R)-Atazanavir is often compared to other protease inhibitors like Lopinavir and Ritonavir. These comparisons are essential for understanding its competitive advantages, such as its lower pill burden and reduced side effects. Patients and clinicians alike are interested in these aspects, as they directly impact treatment adherence and outcomes.

Another area of interest is the drug-drug interactions involving (3R,8S,9S,12R)-Atazanavir. Given its role in HIV therapy, it is often co-administered with other medications, necessitating a thorough understanding of potential interactions. This is a common search query among healthcare professionals, highlighting the need for clear, accessible information on the subject.

The global market for Atazanavir is also a point of discussion, with trends indicating a steady demand due to the ongoing need for effective HIV treatments. Market analyses often explore the cost-effectiveness of (3R,8S,9S,12R)-Atazanavir compared to newer antiretroviral drugs, making this a relevant topic for policymakers and healthcare providers.

Recent advancements in drug formulation have also brought (3R,8S,9S,12R)-Atazanavir into the spotlight. Innovations such as nanoparticle delivery systems and sustained-release formulations aim to enhance its therapeutic efficacy and patient compliance. These developments are frequently searched by researchers and pharmaceutical companies looking to improve existing treatments.

In conclusion, (3R,8S,9S,12R)-Atazanavir (CAS No. 1292296-11-7) remains a vital compound in the fight against HIV. Its unique properties, therapeutic benefits, and ongoing research make it a subject of enduring interest. By addressing common search queries and highlighting current trends, this article provides a comprehensive and SEO-friendly resource for anyone seeking in-depth information on this important molecule.